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Compound of Interest

Compound Name: Butylated triphenyl phosphate

CAS No.: 220352-35-2

Cat. No.: B15721385

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of butylated triphenyl
phosphate (BTPP), a widely used flame retardant and plasticizer, in various polymer matrices.

BTPP is valued for its ability to enhance the fire safety and flexibility of polymers.[1] This

document outlines its efficacy and impact on key polymer properties, supported by

experimental data and detailed methodologies.

Butylated triphenyl phosphate, an organophosphate ester, is recognized for its high thermal

stability and compatibility with a range of polymers, including polyvinyl chloride (PVC),

polycarbonates (PC), and their alloys like PC/ABS.[2] Its primary function is to act as a flame

retardant, often through a condensed-phase mechanism that promotes char formation, creating

a barrier to heat and oxygen.[3] It also serves as a plasticizer, increasing the flexibility and

processability of materials.[4][5]
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The following tables summarize the key performance metrics of butylated triphenyl
phosphate and the closely related triphenyl phosphate (TPP) in different polymer systems.

Flame Retardancy
Polymer Matrix Additive Loading (wt%) Test Method Result

Polycarbonate

(PC)
TPP 12 UL 94 V-0[6]

Ultra-high-

molecular-weight

polyethylene

(UHMWPE)

TPP 20 LOI 30.6%[7]

Polypropylene

(PP)
IFR* + t-LDH** 18 + 2 LOI 32.5%[8]

Polypropylene

(PP)
IFR* 20 UL 94 V-0[8]

Epoxy Resin
DOPO-LDH*** +

APP@PEI*
3 + 7 LOI 32%[8]

Epoxy Resin
DOPO-LDH +

APP@PEI****
3 + 7 UL 94 V-0[8]

*IFR: Intumescent Flame Retardant **t-LDH: Layered Double Hydroxides ***DOPO-LDH: 9,10-

dihydro-9-oxa-10-phosphaphenanthrene-10-oxide-Layered Double Hydroxides ****APP@PEI:

Polyethyleneimine-modified ammonium polyphosphate

Thermal Stability (Thermogravimetric Analysis - TGA)
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Polymer Matrix Additive Loading (wt%)
Onset of
Decompositio
n (°C)

Temperature at
5% Weight
Loss (T5%)

Polycarbonate

(PC)
None - 450[9] ~482[10]

Polycarbonate

(PC)
TPP 12

Lower than virgin

PC[6]
Not Specified

Polycarbonate

(PC)
RDP* 12

Lower than virgin

PC[6]
Not Specified

Nylon 6,6 None - 482[11] Not Specified

*RDP: Resorcinol bis(diphenylphosphate)

Mechanical Properties

Polymer Matrix Additive
Effect on Tensile
Strength

Effect on
Elongation at
Break

General Polymers TPP (as plasticizer) Decrease[5] Increase[5]

Epoxy Resin

(Epoxamite)
None (100%) 38.32 MPa[12] Not Specified

Epoxy Resin

(Epoxamite)
Bio-resin blend (25%) 2.42 MPa[12] 80%[12]

Epoxy Resin

(Epoxamite)
Bio-resin blend (50%) 0.49 MPa[12] 150%[12]

Experimental Protocols
Detailed methodologies are crucial for the accurate assessment of butylated triphenyl
phosphate's performance.

Compounding Protocol for PVC
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Pre-mixing: Dry blend PVC resin, stabilizers, lubricants, and the specified amount of

butylated triphenyl phosphate in a high-speed mixer for 2-3 minutes to achieve a

homogenous powder.[3]

Melt Compounding: Process the dry blend using a two-roll mill with roll temperatures set to

160-170°C.[3]

Sheet Formation: Compression mold the compounded material to form sheets for further

testing. Preheat the material in the press for 3-5 minutes with minimal pressure, then apply

10-15 MPa of pressure for 5 minutes.[3] Cool the mold under pressure to room temperature.

[3]

Specimen Cutting: Use a die cutter to prepare specimens of the required dimensions for

various tests from the molded sheets.[3]

Thermogravimetric Analysis (TGA)
TGA is employed to evaluate the thermal stability of the polymer compounds.[11]

Sample Preparation: Accurately weigh a small sample (10-15 mg) and place it in a TGA pan.

[5]

Instrument Setup: Purge the TGA instrument with an inert gas, such as nitrogen, to prevent

oxidation during the analysis.[5]

Heating Program: Heat the sample at a constant rate, for example, 10°C/min or 20°C/min,

over a specified temperature range (e.g., from ambient to 600°C or higher).[5][6]

Data Analysis: Record the sample's weight loss as a function of temperature. The onset of

decomposition provides an indication of the material's thermal stability.[5]

Flammability Testing
Limiting Oxygen Index (LOI): This test determines the minimum concentration of oxygen in

an oxygen/nitrogen mixture that will support the flaming combustion of a material. A higher

LOI value indicates better flame retardancy.[13] The test is conducted according to standards

such as ASTM D2863 or ISO 4589-2.[13]
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UL 94 Vertical Burn Test: This test classifies the flammability of plastic materials.[14] A

vertically oriented specimen is exposed to a flame, and its self-extinguishing time and

dripping behavior are observed.[15] Ratings such as V-0, V-1, and V-2 are assigned, with V-0

indicating the highest level of flame retardancy for this test.[14][15]

Visualized Mechanisms and Workflows
The following diagrams illustrate the flame retardant mechanism of butylated triphenyl
phosphate and a general experimental workflow for its evaluation.
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Caption: Flame retardant mechanism of butylated triphenyl phosphate.
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Caption: General experimental workflow for evaluating BTPP in polymers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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